BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 2-(3-
Bromophenyl)acetamide (CAS number 60312-83-
6)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(3-Bromophenyl)acetamide

Cat. No.: B1279644

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(3-Bromophenyl)acetamide is a halogenated aromatic acetamide. Halogenated organic
compounds are of significant interest in medicinal chemistry and materials science due to the
unique physicochemical properties imparted by the halogen atom, such as altered lipophilicity,
metabolic stability, and binding interactions. This document provides a comprehensive
overview of the available technical data for 2-(3-Bromophenyl)acetamide, with a focus on its
chemical properties, synthesis, and analytical characterization.

Physicochemical Properties

The fundamental physicochemical properties of 2-(3-Bromophenyl)acetamide are
summarized in the table below. It is important to distinguish this compound from its isomer, N-
(3-bromophenyl)acetamide (CAS 621-38-5), as their properties differ.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1279644?utm_src=pdf-interest
https://www.benchchem.com/product/b1279644?utm_src=pdf-body
https://www.benchchem.com/product/b1279644?utm_src=pdf-body
https://www.benchchem.com/product/b1279644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 60312-83-6 [1]
Molecular Formula CsHsBrNO [1][2]
Molecular Weight 214.06 g/mol [11[2]
Appearance White to off-white solid

Boiling Point (Predicted) 376.9+25.0°C

Density (Predicted) 1.537 + 0.06 g/cm?3

N Sealed in a dry environment at
Storage Conditions [3]
room temperature.

Synthesis

While specific literature detailing the synthesis of 2-(3-Bromophenyl)acetamide (CAS 60312-
83-6) is not readily available, a plausible and common synthetic route would involve the
amidation of 3-bromophenylacetic acid or its corresponding acyl chloride.

A generalized experimental protocol for the synthesis of primary amides from acyl chlorides is
as follows:

Reaction:
Experimental Protocol:

o Reaction Setup: A solution of 3-bromophenylacetyl chloride in an anhydrous, inert solvent
(e.g., diethyl ether, dichloromethane) is prepared in a reaction vessel equipped with a stirring
mechanism and cooled in an ice bath.

 Ammonia Addition: Concentrated aqueous ammonia or anhydrous ammonia gas is slowly
added to the cooled solution of the acyl chloride with vigorous stirring. An excess of
ammonia is used to neutralize the hydrogen chloride byproduct.

» Reaction Monitoring: The reaction progress is monitored by a suitable technique, such as
Thin Layer Chromatography (TLC), to determine the consumption of the starting material.
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o Work-up: Upon completion, the reaction mixture is typically diluted with water. The solid
product, 2-(3-Bromophenyl)acetamide, may precipitate and can be collected by filtration. If
the product remains in the organic layer, the layers are separated, and the organic phase is
washed with water and brine, then dried over an anhydrous drying agent (e.g., Na2SOa or
MgSOa).

 Purification: The crude product is purified by recrystallization from a suitable solvent or by
column chromatography to yield the pure 2-(3-Bromophenyl)acetamide.

Below is a DOT script for a generalized workflow for the synthesis of 2-(3-
Bromophenyl)acetamide.
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Starting Materials

Reaction Work-up & Purification Final Product
Amidation in Recrystallization or .
Anhydrous Solvent Aqueous Work-up Chromatography 2-(3-Bromophenyl)acetamide
3-Bromophenylacetyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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